2-[3-(Pyridin-4-ylethynyl)phenyl]pyrazine

• CAS No.: 918540-97-3
• Molecular Formula: C17H11N3
• Molecular Weight: 257.29 g/mol
• IUPAC Name: 2-[3-(2-pyridin-4-ylethynyl)phenyl]pyrazine
• InChI: InChI=1S/C17H11N3/c1-2-15(5-4-14-6-8-18-9-7-14)12-16(3-1)17-13-19-10-11-20-17/h1-3,6-13H
• InChI Key: IGZZHAZXSWCQGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=NC=CN=C2)C#CC3=CC=NC=C3

Description

2-[3-(Pyridin-4-ylethynyl)phenyl]pyrazine is a useful research compound. Its molecular formula is C17H11N3 and its molecular weight is 257.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 4-[(3-bromophenyl)ethynyl]pyridine (387 mg, 1.50 mmol) in toluene (10 mL) is added tetrakis(triphenylphosphine)palladium (87 mg, 0.075 mmol) and 2-(tributylstannyl)pyrazine (1.45 g, 3.75 mmol) at room temperature. After refluxing for 24 h, the reaction mixture is cooled and diluted with EtOAc (100 mL), washed with saturated NaHCO3 (2×30 mL), brine (30 mL), dried over MgSO4 and concentrated on a rotary evaporator. The crude material is purified by chromatography (silica gel, EtOAc/hexane: 40/60 to give the title compound (153 mg, 40%) as solid. mp: 94-95° C. MS(+) ES: 258 (M+OH)+.

Synthesis routes and methods II

Procedure details